Cas no 1792233-88-5 (5-methyl-1-2-(piperidin-1-yl)ethyl-1H-pyrazol-4-amine)

• Product Name: 5-methyl-1-2-(piperidin-1-yl)ethyl-1H-pyrazol-4-amine
• CAS No: 1792233-88-5
• MF: C₁₁H₂₀N₄
• MW: 208.303301811218
• CID: 6411597
• PubChem ID: 165849907
• Update Time: 2025-10-31

5-methyl-1-2-(piperidin-1-yl)ethyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-methyl-1-2-(piperidin-1-yl)ethyl-1H-pyrazol-4-amine
• EN300-1113292
• 5-methyl-1-[2-(piperidin-1-yl)ethyl]-1H-pyrazol-4-amine
• 1792233-88-5

• Inchi： 1S/C11H20N4/c1-10-11(12)9-13-15(10)8-7-14-5-3-2-4-6-14/h9H,2-8,12H2,1H3
• InChI Key： GIQPNVJPEXPYGZ-UHFFFAOYSA-N
• SMILES： N1(CCN2C(C)=C(C=N2)N)CCCCC1

Computed Properties

• Exact Mass: 208.16879665g/mol
• Monoisotopic Mass: 208.16879665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 47.1Ų

Additional information on 5-methyl-1-2-(piperidin-1-yl)ethyl-1H-pyrazol-4-amine

5-Methyl-1-(2-piperidin-1-yl)ethyl-1H-pyrazol-4-amine: A Comprehensive Overview

5-Methyl-1-(2-piperidin-1-yl)ethyl-1H-pyrazol-4-amine, also known by its CAS registry number 1792233885, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule belongs to the class of heterocyclic compounds, specifically pyrazoles, which are widely studied for their diverse biological activities and potential applications in drug discovery. The structure of this compound is characterized by a pyrazole ring substituted with a methyl group at position 5 and a piperidine-derived ethyl group at position 1, making it a unique member of the pyrazole family.

The synthesis of 5-methyl-1-(2-piperidin-1-y l)ethylpyrazol4amine involves a series of well-established organic reactions, including nucleophilic substitution, condensation, and cyclization processes. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis of this compound, improving both yield and purity. For instance, studies have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality. These developments highlight the importance of continuous innovation in synthetic chemistry to meet the demands of modern drug discovery.

From a pharmacological perspective, 5-methylpyrazol4amine derivatives have demonstrated promising activity in various biological assays. Recent research has focused on evaluating the compound's potential as an anti-inflammatory agent, particularly in models of chronic inflammation. Studies conducted in vitro have shown that this compound exhibits potent inhibitory effects on pro-inflammatory cytokines such as TNF-alpha and IL6, suggesting its potential utility in treating inflammatory diseases like arthritis or inflammatory bowel disease.

In addition to its anti-inflammatory properties, CAS No. 1792233885 has also been investigated for its antioxidant capabilities. Experimental data indicate that the compound can effectively scavenge free radicals, which are implicated in oxidative stress and cellular damage. This dual functionality—anti-inflammatory and antioxidant—positions this compound as a versatile candidate for therapeutic development.

Another area of active research is the exploration of pyrazole derivatives as modulators of key cellular pathways. For example, recent studies have examined the ability of 5-methylpyrazol4amine to inhibit enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to inflammatory processes. These findings underscore the compound's potential as a multi-target drug, capable of addressing multiple aspects of disease pathology simultaneously.

Moreover, computational studies using molecular docking and dynamics simulations have provided insights into the binding modes and interactions of CAS No. 1792233885 with target proteins. These studies have revealed that the piperidine moiety plays a critical role in stabilizing interactions within the binding pocket, thereby enhancing the compound's bioactivity. Such computational approaches are increasingly being integrated into drug discovery pipelines to guide rational design and optimize lead compounds.

Despite its promising biological profile, further research is required to fully elucidate the mechanisms underlying 5-methylpyrazol4amine's activity and to assess its safety profile in preclinical models. Ongoing studies aim to evaluate the compound's pharmacokinetics, toxicity, and efficacy in animal models of inflammation and oxidative stress.

In conclusion, 5-methylpyrazol4amine (CAS No. 1792233885) represents a compelling candidate for further exploration in drug discovery. Its unique chemical structure, coupled with its demonstrated anti-inflammatory and antioxidant properties, positions it as a valuable tool for addressing unmet medical needs in inflammatory and oxidative stress-related disorders.